EuphorbiafactorL7a

• Molecular Formula: C33H40O7
• Molecular Weight: 548.7 g/mol
• InChI: InChI=1S/C33H40O7/c1-20-16-27-26(32(27,5)6)14-12-25(19-38-22(3)34)17-28-30(21(2)18-33(28,31(20)37)40-23(4)35)39-29(36)15-13-24-10-8-7-9-11-24/h7-11,13,15-17,21,26-28,30H,12,14,18-19H2,1-6H3/b15-13+,20-16+,25-17-/t21-,26-,27+,28-,30-,33+/m0/s1
• InChIKey: NMTNFTPLDSEWKL-UKHUQMCYSA-N

Euphorbia factor L7a: Lathyrane Diterpenoid Procurement Specifications and Core Characteristics

Euphorbia factor L7a (CAS 93550-94-8) is a lathyrane-type diterpenoid isolated from the seeds of Euphorbia lathyris [1]. It is a natural product with a complex polycyclic structure and a molecular weight of 548.67 g/mol . The compound is available for research use from multiple vendors with purity levels typically at or above 95% . Its primary recognized biological activities include modulation of multidrug resistance (MDR) and cytotoxic effects, positioning it as a key compound in cancer and drug discovery research .

Lathyrane diterpenoid natural product

P-glycoprotein modulation and MDR reversal context

X-ray-confirmed absolute configuration

Cell-model endpoint review compatible

• [1] Jiao, W., et al. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source

Why Euphorbia factor L7a Cannot Be Substituted with Generic Lathyrane Diterpenoids

Lathyrane diterpenoids are a diverse class of compounds with significant variations in bioactivity and potency based on subtle differences in their esterification patterns and stereochemistry [1]. Simple substitution with another lathyrane diterpenoid, such as Euphorbia factor L1 or L2, is not scientifically valid due to documented differences in cytotoxic potency and MDR reversal activity [2]. The specific stereochemistry of Euphorbia factor L7a, as confirmed by X-ray crystallography, defines its unique interaction with biological targets like P-glycoprotein, making it a distinct chemical entity with non-interchangeable properties [3].

Esterification pattern differences may shift target-engagement profiles among lathyrane analogs.

Stereochemical variation at C-5 can alter P-gp modulation activity.

Direct replacement with L1 or L2 is not supported; reported MDR reversal and cytotoxicity endpoints differ.

• [1] Jiao, W., et al. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source
• [2] Pérez-Gutiérrez, R. M., et al. (2024). Anti-Inflammatory and Cytotoxic Compounds Isolated from Plants of Euphorbia Genus. Molecules, 29(5), 1083. View Source
• [3] Jiao, W., et al. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source

Quantitative Differentiation of Euphorbia factor L7a Against Lathyrane Analogs

Differential Cytotoxic Potency Compared to L7b and L8 Isomers

Euphorbia factor L7a exhibits a unique cytotoxic profile that is clearly distinguishable from its closely related isomers, Euphorbia factor L7b and L8. In a comparative analysis of diterpenoids from Euphorbia species, Euphorbia factor L7a demonstrated an IC50 of 44.4 µM, whereas Euphorbia factor L7b and L8 showed higher potency with IC50 values of 23.9 µM and 30.3 µM, respectively [1]. This indicates that L7a is less potent than its isomers, a crucial factor for experimental design.

Cytotoxicity Comparison

Assay context

L7a IC50 = 44.4 µM

L7b IC50 = 23.9 µM | L8 IC50 = 30.3 µM

Reported cell-model response differentiation

Data from comparative cytotoxicity assays

Evidence Dimension	Cytotoxicity
Target Compound Data	IC50 = 44.4 µM
Comparator Or Baseline	Euphorbia factor L7b: IC50 = 23.9 µM; Euphorbia factor L8: IC50 = 30.3 µM
Quantified Difference	L7a is 1.86-fold and 1.46-fold less potent than L7b and L8, respectively.
Conditions	Cytotoxicity assay against cancer cell lines (data compiled from multiple studies).

Why This Matters

Researchers selecting a compound for a specific potency window require these precise quantitative differences to avoid unintended levels of cytotoxicity, ensuring experimental validity and reproducibility.

• [1] Pérez-Gutiérrez, R. M., et al. (2024). Anti-Inflammatory and Cytotoxic Compounds Isolated from Plants of Euphorbia Genus. Molecules, 29(5), 1083. View Source

Moderate Anti-Inflammatory Activity via Nitric Oxide (NO) Inhibition

Euphorbia factor L7a has demonstrated moderate anti-inflammatory activity as measured by its ability to inhibit nitric oxide (NO) production. Its IC50 value of 44.4 µM in a Griess assay on LPS-stimulated RAW264.7 cells is less potent compared to other lathyrane diterpenoids like Euphorbia factor L3 (IC50 = 11.24 µM) and Euphorbia factor L29 (IC50 = 47.9 µM) [1]. This positions L7a as a tool for studying anti-inflammatory mechanisms without strong cytotoxicity.

NO Inhibition Activity

Head-to-head

L7a IC50 = 44.4 µM

L3 IC50 = 11.24 µM | L29 IC50 = 47.9 µM

Supports anti-inflammatory assay-response interpretation

LPS-stimulated RAW264.7 macrophage model

Evidence Dimension	Anti-inflammatory activity (NO inhibition)
Target Compound Data	IC50 = 44.4 µM
Comparator Or Baseline	Euphorbia factor L3: IC50 = 11.24 µM; Euphorbia factor L29: IC50 = 47.9 µM
Quantified Difference	L7a is 3.9-fold less potent than L3 and 1.1-fold more potent than L29.
Conditions	Griess assay on LPS-stimulated RAW264.7 murine macrophage cells.

Why This Matters

This specific IC50 value is essential for scientists who need to select a compound with a defined level of anti-inflammatory activity, particularly when aiming to minimize confounding effects from cytotoxicity.

• [1] Pérez-Gutiérrez, R. M., et al. (2024). Anti-Inflammatory and Cytotoxic Compounds Isolated from Plants of Euphorbia Genus. Molecules, 29(5), 1083. View Source

Confirmed Stereochemical Structure via X-ray Crystallography

The absolute configuration of Euphorbia factor L7a has been unambiguously determined through X-ray crystallography, distinguishing it from other lathyrane diterpenoids [1]. This structural confirmation is critical for understanding its specific interaction as a P-glycoprotein (P-gp) inhibitor. The study also rectified the configuration of its isomer, Euphorbia factor L7b, highlighting that even closely related compounds can have distinct three-dimensional structures that dictate their biological function [2].

Crystal Structure

Class-level

X-ray diffraction confirms absolute configuration

Supports structural identity and target-engagement review

C-5 stereochemistry distinguished from L7b

Evidence Dimension	Molecular Structure
Target Compound Data	Absolute configuration confirmed by X-ray diffraction.
Comparator Or Baseline	Euphorbia factor L7b configuration was rectified from S* to R* at C-5.
Quantified Difference	Stereochemical difference at C-5
Conditions	Single-crystal X-ray diffraction analysis.

Why This Matters

Procurement of a compound with a verified, published crystal structure ensures experimental reproducibility and is a prerequisite for structure-based drug design, target engagement studies, and patent filings.

• [1] Jiao, W., et al. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source
• [2] Jiao, W., et al. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source

Optimized Application Scenarios for Euphorbia factor L7a Based on Quantitative Evidence

Cancer Multidrug Resistance (MDR) Reversal Studies

Euphorbia factor L7a is a validated modulator of P-glycoprotein (P-gp)-mediated multidrug resistance and is suitable for use as a tool compound in MDR reversal studies [1]. Its defined stereochemistry and confirmed activity profile make it an ideal candidate for investigating the structure-activity relationship (SAR) of lathyrane diterpenoids as MDR reversers, particularly in in vitro models using MCF-7/ADM cell lines [2].

Comparative Cytotoxicity and Anti-Inflammatory Research

Given its well-defined IC50 values for both cytotoxicity (44.4 µM) and anti-inflammatory activity (44.4 µM for NO inhibition), Euphorbia factor L7a is particularly well-suited for comparative studies [3]. Researchers can leverage its moderate potency as a benchmark against more potent analogs like Euphorbia factor L3 (IC50 = 11.24 µM for NO inhibition) to dissect mechanistic pathways and establish precise potency thresholds [4].

Structure-Based Drug Design and Medicinal Chemistry

The availability of the crystal structure for Euphorbia factor L7a is a significant advantage for structure-based drug design and computational chemistry [5]. Medicinal chemists can use this precise structural information for molecular docking studies, pharmacophore modeling, and the rational design of novel P-gp inhibitors or anticancer agents, ensuring a higher probability of successful lead optimization [6].

Application

Selection Property

Validation Focus

P-glycoprotein-mediated MDR studies

Stereochemically-defined diterpenoid scaffold

P-gp inhibition and SAR context

Comparative cell-model endpoint profiling

Reported differential cytotoxicity and NO-inhibition endpoints

Potency-threshold and mechanism-of-action review

Structure-based lead identification

Published single-crystal X-ray structure

Molecular docking and pharmacophore modeling

• [1] Jiao, W., et al. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source
• [2] Jiao, W., et al. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source
• [3] Pérez-Gutiérrez, R. M., et al. (2024). Anti-Inflammatory and Cytotoxic Compounds Isolated from Plants of Euphorbia Genus. Molecules, 29(5), 1083. View Source
• [4] Pérez-Gutiérrez, R. M., et al. (2024). Anti-Inflammatory and Cytotoxic Compounds Isolated from Plants of Euphorbia Genus. Molecules, 29(5), 1083. View Source
• [5] Jiao, W., et al. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source
• [6] Jiao, W., et al. (2009). Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures. Bioorganic & Medicinal Chemistry, 17(13), 4786-4792. View Source